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Compound of Interest

Compound Name: 3,4-Dimethylcyclohexanol

Cat. No.: B1209688

Physical Properties of 3,4-Dimethylcyclohexanol
Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically
the boiling point and density, of 3,4-dimethylcyclohexanol isomers. Due to the challenges in
isolating and characterizing individual stereoisomers, much of the available data pertains to
isomeric mixtures. This guide summarizes the existing data, details the experimental
methodologies for determining these key physical properties, and illustrates the isomeric
relationships.

Introduction to 3,4-Dimethylcyclohexanol Isomers

3,4-Dimethylcyclohexanol is a saturated cyclic alcohol with the chemical formula C8H160.
The presence of three stereocenters (at carbons 1, 3, and 4) gives rise to a number of possible
stereoisomers. The most common distinction is made between cis and trans isomers, which
describes the relative orientation of the methyl groups at positions 3 and 4. Further isomerism
exists based on the position of the hydroxyl group relative to the methyl groups. The physical
properties of these isomers, such as boiling point and density, are influenced by their molecular
geometry, which affects intermolecular forces like hydrogen bonding and van der Waals
interactions.
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Physical Properties

Precise physical property data for individual stereoisomers of 3,4-dimethylcyclohexanol are
not readily available in common chemical databases. The majority of commercial suppliers and
literature report data for a mixture of isomers.

Quantitative Data Summary

The following table summarizes the available physical property data for mixtures of 3,4-
dimethylcyclohexanol isomers.

Physical Property Value Notes

Boiling Point 189 °C[1]

190-193 °C[2][3]

Density 0.92 g/cm?3[2][3] At 20 °C

Note: The exact isomeric composition of the mixtures for which these values were determined
Is often not specified.

Experimental Protocols for Physical Property
Determination

Accurate determination of boiling point and density is crucial for the characterization and quality
control of chemical substances. The following sections detail standard experimental
methodologies.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

This is a common and accurate method for determining the boiling point of a liquid.

Principle: The liquid is heated to its boiling point, and the temperature of the vapor in
equilibrium with the boiling liquid is measured.
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Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

e The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

e The apparatus is assembled with the thermometer bulb positioned just below the side arm of
the distillation flask to accurately measure the temperature of the vapor passing into the
condenser.

o The flask is gently heated.

» As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser where it liquefies.

e The temperature is recorded when it becomes constant. This constant temperature is the
boiling point of the liquid.

This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A small, inverted capillary tube traps vapor from the heated liquid. The boiling point is
the temperature at which the pressure of the trapped vapor equals the atmospheric pressure,
observed as the point when the liquid re-enters the capillary tube upon cooling.

Apparatus:
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Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (Bunsen burner or oil bath)

Procedure:

o Afew drops of the liquid are placed in the small test tube.

e The capillary tube is placed in the test tube with its open end downwards.

e The test tube is attached to the thermometer and placed in the Thiele tube containing a high-
boiling liquid (e.g., mineral oil).

e The Thiele tube is heated gently. A stream of bubbles will emerge from the open end of the
capillary tube.

e Heating is stopped, and the apparatus is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density
Density is the mass of a substance per unit volume.
This method provides highly accurate and reproducible density measurements.

Principle: The volume of a pycnometer (a glass flask with a precisely known volume) is
determined by weighing it when filled with a reference liquid of known density (e.g., deionized
water). The density of the sample liquid is then determined by weighing the pycnometer when
filled with the sample.

Apparatus:
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e Pycnometer (specific gravity bottle)

e Analytical balance

o Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed.

e The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped from the outside.

e The filled pycnometer is placed in a constant temperature bath to allow it to reach thermal
equilibrium.

e The pycnometer is removed from the bath, dried, and weighed.
e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

This is a rapid and accurate instrumental method for density determination.

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This
frequency changes when the tube is filled with a sample. The change in frequency is directly
related to the density of the sample.

Apparatus:
« Digital density meter with an oscillating U-tube
Procedure:

e The instrument is calibrated using air and a reference standard of known density (e.g., pure
water).
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e The sample is injected into the U-tube, ensuring it is free of air bubbles.
e The instrument measures the oscillation period of the U-tube filled with the sample.

o The density of the sample is automatically calculated by the instrument based on the
calibration and the measured oscillation period.

Isomeric Relationships and Physical Properties

The spatial arrangement of the methyl and hydroxyl groups in the various isomers of 3,4-
dimethylcyclohexanol influences their physical properties. Generally, isomers that can pack
more efficiently in the liquid state will have stronger intermolecular forces and thus higher
boiling points and densities. Hydrogen bonding capability, which is affected by steric hindrance
around the hydroxyl group, also plays a significant role.

The logical relationship between the isomeric forms and their physical properties can be
visualized as follows:
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Logical Relationship of 3,4-Dimethylcyclohexanol Isomers and Properties
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Caption: Isomerism and its effect on physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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